![molecular formula C19H21ClN2O2S B5170257 1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine](/img/structure/B5170257.png)
1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It is commonly used as a recreational drug due to its hallucinogenic properties. However, TFMPP has also been studied for its potential therapeutic applications in scientific research.
Mechanism of Action
The exact mechanism of action of 1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine is not fully understood. However, it is believed to act on serotonin receptors in the brain, specifically the 5-HT1A and 5-HT2A receptors. This compound is a partial agonist at these receptors, which means that it can activate them to a certain degree, but not fully. This leads to a complex interaction with the serotonin system, which can result in the hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain. This compound has also been shown to have anti-inflammatory effects and to reduce oxidative stress in the body.
Advantages and Limitations for Lab Experiments
1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine has several advantages and limitations for lab experiments. One advantage is its ability to selectively target serotonin receptors, which makes it a useful tool for studying the serotonin system. However, this compound also has limitations, including its potential for toxicity and its complex interaction with the serotonin system, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine. One area of interest is its potential use as a therapeutic agent for anxiety and depression. Further research is needed to better understand the mechanism of action of this compound and its effects on the brain. Additionally, more research is needed to determine the potential side effects and toxicity of this compound, as well as its long-term effects on the body. Overall, this compound has the potential to be a valuable tool for scientific research and a promising therapeutic agent for a range of conditions.
Synthesis Methods
1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine can be synthesized through a multi-step process starting from 4-methoxyphenylacetonitrile and 4-chlorobenzenethiol. The synthesis involves several chemical reactions including the formation of an intermediate compound, 4-(4-methoxyphenyl)thioacetonitrile, which is then converted to this compound through a cyclization reaction.
Scientific Research Applications
1-{[(4-chlorophenyl)thio]acetyl}-4-(4-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in scientific research. It has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of migraines and as an anti-inflammatory agent.
Properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2S/c1-24-17-6-4-16(5-7-17)21-10-12-22(13-11-21)19(23)14-25-18-8-2-15(20)3-9-18/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJURYYZZCZGSAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.